![molecular formula C22H23N5O3 B2642545 N-(2,5-dimethylphenyl)-2-(3,4-dioxo-8-(p-tolyl)-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide CAS No. 941936-68-1](/img/structure/B2642545.png)
N-(2,5-dimethylphenyl)-2-(3,4-dioxo-8-(p-tolyl)-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide
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Description
N-(2,5-dimethylphenyl)-2-(3,4-dioxo-8-(p-tolyl)-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide is a useful research compound. Its molecular formula is C22H23N5O3 and its molecular weight is 405.458. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research in the field of organic synthesis has explored the condensation reactions involving similar complex heterocyclic compounds, aiming at the directed synthesis of novel compounds with potential biological activities. For instance, the study by Vasilevskii et al. (2010) delves into the reaction of related compounds with halogenoacetic acids, highlighting the first-time synthesis of specific thioacetic acid derivatives and dihydroimidazo[4,5-e]-1,2,4-triazin-3-yl) derivatives, confirmed by various spectroscopic methods (Vasilevskii et al., 2010).
Antimicrobial Activity
Some studies have focused on synthesizing new heterocyclic compounds incorporating the antipyrine moiety or related structures to evaluate their antimicrobial activities. Bondock et al. (2008) utilized key intermediates for synthesizing new compounds, such as coumarin, pyridine, and pyrrole derivatives, assessing their antimicrobial efficacy, which underscores the potential therapeutic applications of these complex molecules (Bondock et al., 2008).
Corrosion Inhibition
Research by Rouifi et al. (2020) has explored the synthesis and characterization of heterocyclic benzimidazole derivatives to study their corrosion inhibition potential for carbon steel in acidic solutions, indicating the application of such compounds in industrial contexts (Rouifi et al., 2020).
Antiproliferative Activity
The synthesis of novel pyrazolo[1,5-a]pyrimidines and their evaluation for antiproliferative activity against various cancer cell lines have been investigated, highlighting the potential of these compounds in cancer research. Shawish et al. (2022) describe the synthesis of mono- and bis(dimethylpyrazolyl)-s-triazine derivatives and their promising activity against cancer cells, providing insights into the therapeutic applications of such structures (Shawish et al., 2022).
Properties
IUPAC Name |
N-(2,5-dimethylphenyl)-2-[8-(4-methylphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N5O3/c1-14-5-8-17(9-6-14)25-10-11-26-20(29)21(30)27(24-22(25)26)13-19(28)23-18-12-15(2)4-7-16(18)3/h4-9,12H,10-11,13H2,1-3H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNQQWXJOZBJXCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NC4=C(C=CC(=C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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